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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090

Technical Support Center: DL-Methionine-d4
Solubility

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
addressing solubility issues with DL-Methionine-d4 in aqueous buffers.

Frequently Asked Questions (FAQSs)

1. What is the expected solubility of DL-Methionine-d4 in aqueous solutions?

DL-Methionine-d4 is sparingly soluble in neutral water.[1][2] The isotopic labeling with
deuterium (d4) does not significantly alter the physicochemical properties, so its solubility is
comparable to that of unlabeled DL-Methionine. The solubility is significantly influenced by the
pH and temperature of the solution.[3][4]

2. How does pH affect the solubility of DL-Methionine-d4?

The solubility of DL-Methionine-d4 is lowest around its isoelectric point (pl), which is
approximately 5.74.[5] At this pH, the molecule exists as a zwitterion with no net electrical
charge, minimizing its interaction with water molecules. Solubility increases significantly in both
acidic (low pH) and alkaline (high pH) conditions as the amino and carboxylic acid groups
become charged.
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3. What is the effect of temperature on the solubility of DL-Methionine-d4?
The solubility of DL-Methionine-d4 in water increases with rising temperature.
4. What are the recommended starting solvents for dissolving DL-Methionine-d4?

For most applications, sterile, purified water is the recommended starting solvent. Depending
on the desired final pH and buffer system, dilute acidic or basic solutions can also be used to
enhance solubility. For instance, solubility is improved in dilute hydrochloric acid or sodium
hydroxide solutions.

5. Are there any known issues with dissolving DL-Methionine-d4 in PBS (Phosphate-Buffered
Saline)?

While specific quantitative data for DL-Methionine-d4 in PBS is not readily available, a
solubility of 10 mg/mL for DL-Methionine in PBS has been reported. Challenges may arise if
the pH of the PBS is close to the isoelectric point of DL-Methionine-d4 (around 5.74).
Standard PBS is typically at a pH of 7.4, which should allow for moderate solubility.

6. Can | heat or sonicate my DL-Methionine-d4 solution to aid dissolution?

Yes, gentle heating and sonication can be used to help dissolve DL-Methionine-d4, especially
if precipitation occurs. However, prolonged exposure to high temperatures should be avoided
to prevent potential degradation.

7. How should | store stock solutions of DL-Methionine-d4?

Once prepared, it is recommended to aliquot the stock solution into single-use volumes and
store them at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to
6 months) to prevent degradation from repeated freeze-thaw cycles. If water is used as the
solvent, the solution should be sterilized by filtration through a 0.22 um filter before storage.

Troubleshooting Guide

Issue: DL-Methionine-d4 is not dissolving or is precipitating out of solution.

This guide provides a systematic approach to troubleshoot and resolve solubility issues with
DL-Methionine-d4.
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Troubleshooting Workflow for DL-Methionine-d4 Dissolution

Start: DL-Methionine-d4 powder

Prepare initial suspension in desired aqueous buffer (e.g., Water, PBS)

\

Observe for complete dissolution at room temperature with vortexin:

No

Incomplete dissolution or precipitation observed

Adjust pH away from the isoelectric point (~5.74).
For acidic buffer: pH < 4
For alkaline buffer: pH > 8

Yes l

Apply gentle heat (e.g., 37°C water bath) and/or sonicate briefly.

Observe for complete dissolution

Yes No

Solution is ready for use. Proceed with experiment. Consider alternative solvent or lower concentration.

Click to download full resolution via product page

Caption: A workflow diagram for troubleshooting the dissolution of DL-Methionine-d4.
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Quantitative Data

The following tables summarize the solubility of non-deuterated DL-Methionine in water. This
data serves as a close approximation for DL-Methionine-d4.

Table 1: Solubility of DL-Methionine in Water at Different Temperatures

Temperature (°C) Solubility (g/L)
0 18.18
25 33.81
50 60.70
75 105.2

Table 2: Influence of pH on the Mole Fraction Solubility of DL-Methionine in Water at Various

Temperatures
oH Solubility (Mole Fraction, Solubility (Mole Fraction,
x) at 302.95 K (29.8°C) x) at 342.05 K (68.9°C)
~2.0 ~0.0125 ~0.025
~4.0 ~0.006 ~0.012
~5.7 (pl) ~0.005 (Lowest) ~0.01 (Lowest)
~8.0 ~0.006 ~0.012
~10.0 ~0.01 ~0.02

Note: Data is extracted and interpolated from graphical representations in the cited source.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Stock Solution of DL-Methionine-d4 in an Aqueous
Buffer
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o Materials:

o DL-Methionine-d4 powder

[¢]

Aqueous buffer of choice (e.g., Purified Water, PBS pH 7.4, 10 mM Tris-HCI pH 8.0)

Sterile conical tubes

[¢]

[e]

Vortex mixer

o

pH meter and sterile pH adjustment solutions (e.g., 1 M HCI, 1 M NaOH)

[¢]

Sterile 0.22 um syringe filter
e Procedure:

1. Weigh the required amount of DL-Methionine-d4 powder in a sterile conical tube. For a
10 mL solution of 10 mg/mL, weigh 100 mg.

2. Add approximately 8 mL of the chosen aqueous buffer to the tube.
3. Vortex the suspension for 2-3 minutes at room temperature.
4. If the powder is not fully dissolved, check the pH of the solution.

5. Adjust the pH of the solution dropwise with either 1 M HCI or 1 M NaOH, vortexing
between each addition. For acidic buffers, aim for a pH below 4. For basic buffers like Tris,
a pH of 8.0 should be sufficient.

6. If solubility is still an issue, place the tube in a 37°C water bath for 10-15 minutes, with
intermittent vortexing.

7. Once the DL-Methionine-d4 is fully dissolved, adjust the final volume to 10 mL with the
aqueous buffer.

8. Sterilize the solution by passing it through a 0.22 um syringe filter into a new sterile tube.

9. Aliquot into single-use volumes and store at -20°C or -80°C.
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Visualization of Key Concepts

pH-Dependent Forms of DL-Methionine-d4

The solubility of DL-Methionine-d4 is directly related to its ionic form in solution, which is

dictated by the pH.

Cationic Form
(High Solubility)

Net Charge: +1

Zwitterionic Form
(Low Solubility)
Net Charge: 0

Anionic Form

(High Solubility)
Net Charge: -1

pH-Dependent Ionization States of DL-Methionine-d4

OH > pKal (~2.28)

OH > pKa2 (~9.21)

Click to download full resolution via product page

Caption: The ionization states of DL-Methionine-d4 at different pH values.

Role in Metabolic Pathways

DL-Methionine-d4 serves as a stable isotope-labeled tracer to study various metabolic

pathways. One of the central roles of methionine is in the synthesis of S-adenosylmethionine

(SAM), a universal methyl group donor.
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Simplified Methionine Metabolism
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Caption: Simplified metabolic pathway showing the role of DL-Methionine-d4 as a tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Addressing solubility issues of DL-Methionine-d4 in
agueous buffers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400090#addressing-solubility-issues-of-dl-
methionine-d4-in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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